Baccatin VIII
Baccatin VIII
Brand Name:
Vulcanchem
CAS No.:
1623410-10-5
VCID:
VC0158508
InChI:
InChI=1S/C33H42O13/c1-15-22-24(44-17(3)35)26(38)31(7)20(37)13-21-32(14-42-21,46-18(4)36)25(31)28(45-29(40)19-11-9-8-10-12-19)33(41,30(22,5)6)27(39)23(15)43-16(2)34/h8-12,20-21,23-28,37-39,41H,13-14H2,1-7H3
SMILES:
CC1=C2C(C(C3(C(CC4C(C3C(C(C2(C)C)(C(C1OC(=O)C)O)O)OC(=O)C5=CC=CC=C5)(CO4)OC(=O)C)O)C)O)OC(=O)C
Molecular Formula:
C33H42O13
Molecular Weight:
646.686
Baccatin VIII
CAS No.: 1623410-10-5
Cat. No.: VC0158508
Molecular Formula: C33H42O13
Molecular Weight: 646.686
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1623410-10-5 |
|---|---|
| Molecular Formula | C33H42O13 |
| Molecular Weight | 646.686 |
| IUPAC Name | (4,12,15-triacetyloxy-1,9,11,16-tetrahydroxy-10,14,17,17-tetramethyl-6-oxatetracyclo[11.3.1.03,10.04,7]heptadec-13-en-2-yl) benzoate |
| Standard InChI | InChI=1S/C33H42O13/c1-15-22-24(44-17(3)35)26(38)31(7)20(37)13-21-32(14-42-21,46-18(4)36)25(31)28(45-29(40)19-11-9-8-10-12-19)33(41,30(22,5)6)27(39)23(15)43-16(2)34/h8-12,20-21,23-28,37-39,41H,13-14H2,1-7H3 |
| Standard InChI Key | SMMKFLQKTRZJCF-CAEDTEOSSA-N |
| SMILES | CC1=C2C(C(C3(C(CC4C(C3C(C(C2(C)C)(C(C1OC(=O)C)O)O)OC(=O)C5=CC=CC=C5)(CO4)OC(=O)C)O)C)O)OC(=O)C |
| Appearance | Powder |
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